Cas no 665-01-0 (Propanedinitrile, difluoro-)

• Product Name: Propanedinitrile, difluoro-
• CAS No: 665-01-0
• MF: C₃F₂N₂
• MW: 102.042306900024
• CID: 396233
• PubChem ID: 71375051
• Update Time: 2025-04-19

Propanedinitrile, difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, difluoro-
• 2,2-difluoropropanedinitrile
• 665-01-0
• XWRISGYTPCBGDC-UHFFFAOYSA-N
• SCHEMBL11882969
• Difluoropropanedinitrile
• difluoromalononitrile
• DTXSID20797804

• Inchi： 1S/C3F2N2/c4-3(5,1-6)2-7
• InChI Key： XWRISGYTPCBGDC-UHFFFAOYSA-N
• SMILES： FC(C#N)(C#N)F

Computed Properties

• Exact Mass: 102.003
• Monoisotopic Mass: 102.00295433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58